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Physicochemical Profile of But-3-ynal

The table below summarizes the key identifiers and properties of But-3-ynal (C₄H₄O) from scientific

databases [1] [2].

Property Value / Description

Molecular Formula C₄H₄O

Molecular Weight 68.07 g/mol

CAS Registry Number 52844-23-2

IUPAC Name but-3-ynal

Structure (SMILES) C#CCC=O

Key Feature Terminal alkyne and an aldehyde group [1].

Ionization Energy (IE) 9.85 eV [2] and 10.2 eV [2] (from electron impact studies)
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Experimental Protocols for Key Data

The quantitative data for molecules like But-3-ynal are typically obtained through standardized physical

chemistry techniques:

Ionization Energy (IE) Determination: The reported Ionization Energy values of 9.85 eV and 10.2

eV were determined using electron impact mass spectrometry [2]. In this method, the gaseous
sample is bombarded with a beam of electrons, and the electron energy required to create a

molecular ion (M⁺) is measured precisely.
Structural Parameter Analysis: While not explicitly detailed for But-3-ynal in these results,

molecular architecture parameters (like bond lengths and angles) are definitively determined by X-ray
crystallography [3] [4] or computed using quantum chemical methods.

Relationship Between Structure and Electron Dynamics

The following diagram illustrates the logical relationship between the molecular structure of an alkynal and

its resulting electron dynamics, which influence its chemical behavior [1].
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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